Cas no 69393-14-2 (1-(1H-Imidazol-2-yl)pentan-1-one)

• Product Name: 1-(1H-Imidazol-2-yl)pentan-1-one
• CAS No: 69393-14-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2677180
• Update Time: 2023-08-06

1-(1H-Imidazol-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-2-yl)-1-pentanone
• 1-(1H-imidazol-2-yl)pentan-1-one
• 2-Valerylimidazole
• 1-Pentanone, 1-(1H-imidazol-2-yl)-
• NVLNYDCUOMCCOW-UHFFFAOYSA-N
• 1-(1H-Imidazol-2-yl)-1-pentanone #
• 1-(1H-Imidazol-2-yl)pentan-1-one

• Inchi： 1S/C8H12N2O/c1-2-3-4-7(11)8-9-5-6-10-8/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： NVLNYDCUOMCCOW-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CN1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Topological Polar Surface Area: 45.8